Cas no 1040640-32-1 (3-(2H-1,3-benzodioxol-5-yl)-6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]pyridazine
• CAS No: 1040640-32-1
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6263416
• PubChem ID: 25837013
• Update Time: 2025-05-17

3-(2H-1,3-benzodioxol-5-yl)-6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]pyridazine
• F5088-0867
• 1040640-32-1
• [4-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]piperazin-1-yl]-(3,4-dimethoxyphenyl)methanone
• VU0634313-1
• (4-(6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)piperazin-1-yl)(3,4-dimethoxyphenyl)methanone
• AKOS024496322

• Inchi： 1S/C24H24N4O5/c1-30-19-6-4-17(14-21(19)31-2)24(29)28-11-9-27(10-12-28)23-8-5-18(25-26-23)16-3-7-20-22(13-16)33-15-32-20/h3-8,13-14H,9-12,15H2,1-2H3
• InChI Key： NPBYSBYDRSFLJH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)N1CCN(C2=CC=C(C3=CC=C4C(=C3)OCO4)N=N2)CC1

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]pyridazine

Compound CAS No. 1040640-32-1: 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]pyridazine

Introduction: The compound CAS No. 1040640-32-1, also known as 3-(2H-1,3-benzodioxol-5-yl)-6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]pyridazine, is a highly complex organic molecule with significant potential in various fields of research and application. This compound has been the subject of recent studies due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and potential applications in drug discovery and materials science.

Structural Analysis: The molecule comprises three main structural motifs: the pyridazine ring system, the piperazine moiety, and the benzodioxole group. The pyridazine ring (a six-membered aromatic ring with two nitrogen atoms) serves as the central framework of the molecule. Attached to this core are two substituents: a 2H-1,3-benzodioxol-5-yl group at position 3 and a piperazinyl group substituted with a 3,4-dimethoxybenzoyl moiety at position 6. This combination of functional groups endows the compound with unique electronic and steric properties.

Recent Research Findings: Recent studies have highlighted the potential of this compound in drug discovery. For instance, researchers have reported that the benzodioxole group enhances the molecule's ability to interact with specific biological targets due to its electron-withdrawing properties. Additionally, the piperazine ring has been shown to improve bioavailability by acting as a flexible linker that facilitates drug delivery across cellular membranes.

Synthesis and Characterization: The synthesis of CAS No. 1040640-32-1 involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzodioxole ring via cyclization reactions and the coupling of the piperazine moiety using Suzuki-Miyaura cross-coupling reactions. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and purity.

Biological Activity: Experimental data indicate that this compound exhibits potent inhibitory activity against several enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The presence of the dimethoxybenzoyl group enhances selectivity by modulating hydrogen bonding interactions with target proteins. Furthermore, preliminary in vivo studies suggest that it crosses the blood-brain barrier efficiently, making it a promising candidate for central nervous system disorders.

Materials Science Applications: Beyond its biological applications, CAS No. 1040640-32-1 has shown potential in materials science as a precursor for advanced organic semiconductors. Its extended conjugation system enables efficient charge transport properties, which are critical for applications in organic electronics such as field-effect transistors and light-emitting diodes.

Safety and Handling: As with all chemical compounds, proper handling procedures must be followed when working with CAS No. 1040640-32-1. It is recommended to wear appropriate personal protective equipment (PPE) such as gloves and goggles during synthesis or analysis. Storage should be in accordance with standard laboratory practices to ensure stability and prevent contamination.

Future Directions: Ongoing research is focused on optimizing the synthesis pathway to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in other therapeutic areas such as cancer treatment by investigating its effects on specific oncogenic pathways.

In conclusion, CAS No. 1040640-32-1 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and promising biological activities make it an exciting subject for further research and development.